N-(5-fluoro-2-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Molecular Formula: C11H10FN3OS
• Molecular Weight: 251.28 g/mol
• IUPAC Name: N-(5-fluoro-2-methylphenyl)-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C11H10FN3OS/c1-6-3-4-8(12)5-9(6)13-11(16)10-7(2)14-15-17-10/h3-5H,1-2H3,(H,13,16)
• InChI Key: JKDPDPXGAWFNOM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)F)NC(=O)C2=C(N=NS2)C

Description

N-(5-fluoro-2-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide, also known as FMMDTC, is a chemical compound that has shown promising results in various scientific research studies.

Scientific Research Applications

N-(5-fluoro-2-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been studied for its potential use in various scientific research applications, including cancer treatment, neuroprotection, and anti-inflammatory effects. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroprotection studies, this compound has been found to protect against oxidative stress and reduce inflammation in the brain. In anti-inflammatory research, this compound has been shown to reduce the production of inflammatory cytokines.

Mechanism of Action

The mechanism of action of N-(5-fluoro-2-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/AKT/mTOR pathway and the NF-κB pathway. This compound has also been shown to modulate the expression of various genes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, protection against oxidative stress, and reduction of inflammation. This compound has also been shown to modulate the expression of various genes involved in cancer cell growth and inflammation.

Advantages and Limitations for Lab Experiments

N-(5-fluoro-2-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has several advantages for lab experiments, including its high potency and selectivity for cancer cells. However, this compound also has limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

For N-(5-fluoro-2-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide research include further studies to elucidate its mechanism of action, the development of more efficient synthesis methods, and the testing of this compound in animal models of cancer and neurodegenerative diseases. Additionally, this compound could be tested in combination with other drugs to enhance its efficacy and reduce potential toxicity.

Synthesis Methods

N-(5-fluoro-2-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide can be synthesized through a multi-step process involving the reaction of 5-fluoro-2-methylbenzoyl chloride with thiosemicarbazide, followed by the reaction of the resulting intermediate with methyl chloroformate. The final product is obtained through the reaction of the intermediate with 4-methyl-1,2,3-thiadiazole-5-carboxylic acid.